Cas no 2098050-95-2 (1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole)

• Product Name: 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole
• CAS No: 2098050-95-2
• MF: C₁₂H₁₉FN₂
• MW: 210.291066408157
• CID: 5727827
• PubChem ID: 126848004
• Update Time: 2025-11-01

1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethylpyrazole
• AKOS040801866
• 2098050-95-2
• 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole
• F1912-3145
• 1H-Pyrazole, 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-

• Inchi： 1S/C12H19FN2/c1-9-10(2)14-15(11(9)3)8-12(13)6-4-5-7-12/h4-8H2,1-3H3
• InChI Key： VOIRMWBXQFDYEW-UHFFFAOYSA-N
• SMILES： FC1(CN2C(C)=C(C)C(C)=N2)CCCC1

Computed Properties

• Exact Mass: 210.15322678g/mol
• Monoisotopic Mass: 210.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 301.2±37.0 °C(Predicted)
• pka: 3.82±0.10(Predicted)

Additional information on 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole

Introduction to 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole (CAS No. 2098050-95-2)

1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2098050-95-2, has garnered attention due to its molecular architecture, which combines a cyclopentyl group with a fluorine substituent, alongside a trimethyl-substituted pyrazole core. The presence of these functional groups imparts distinct chemical and pharmacological properties, making it a subject of interest for further research and development.

The structural motif of 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole consists of a pyrazole ring substituted with three methyl groups at the 3, 4, and 5 positions. This substitution pattern enhances the compound's lipophilicity and stability, which are critical factors in drug design. Additionally, the incorporation of a fluorocyclopentylmethyl group introduces a fluorine atom into the molecule. Fluorine atoms are frequently employed in medicinal chemistry due to their ability to modulate metabolic pathways and improve binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of this compound. Studies suggest that the fluorine-substituted cyclopentyl moiety may enhance the compound's interaction with specific enzymes or receptors, potentially leading to therapeutic effects. For instance, computational simulations have indicated that this structure could exhibit inhibitory activity against certain kinases or other enzyme targets relevant to inflammatory diseases and cancer.

In the context of drug discovery, 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole represents an example of how structural diversity can be leveraged to develop novel therapeutic agents. The combination of methyl groups and a fluorine substituent in the pyrazole core creates a scaffold that is both rigid and adaptable for further derivatization. This flexibility allows researchers to explore various analogs with tailored biological activities, optimizing properties such as solubility, bioavailability, and target specificity.

Experimental investigations have begun to elucidate the biological profile of this compound. Preliminary in vitro studies have demonstrated that 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. The fluorine atom's electronic effects may contribute to this activity by enhancing the compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole presents unique challenges due to its complex stereochemistry. However, recent methodological improvements in fluorinated heterocycle synthesis have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired cyclopentylmethylpyrazole framework efficiently.

The potential applications of this compound extend beyond antimicrobial therapy. Its structural features make it a promising candidate for further exploration in areas such as anti-inflammatory and anti-proliferative drug development. The pyrazole core is well-documented for its role in various pharmacological contexts, while the fluorocyclopentylmethyl group adds an additional layer of complexity that could be exploited for fine-tuning biological responses.

As research progresses, 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole is expected to play a significant role in medicinal chemistry innovation. The integration of cutting-edge synthetic methodologies with advanced biophysical techniques will be crucial in unlocking its full therapeutic potential. Collaborative efforts between academic researchers and industry scientists will likely accelerate the translation of laboratory findings into clinical applications.

In conclusion, 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole (CAS No. 2098050-95-2) stands as a testament to the importance of structural diversity in drug discovery. Its unique combination of functional groups offers multiple avenues for exploration in pharmaceutical research. With ongoing studies delving into its biological activities and synthetic feasibility, this compound holds promise for addressing unmet medical needs across various therapeutic domains.